Cas no 1806752-97-5 (3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1806752-97-5
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4843257
• Update Time: 2025-05-19

3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H5F3N2O4/c1-4-2-5(3-14)7(17-8(9,10)11)12-6(4)13(15)16/h2-3H,1H3
• InChI Key： VQYJZOSQAUHIGH-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=O)C=C(C)C([N+](=O)[O-])=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806752-97-5) and Its Applications in Modern Chemical Biology

3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde, identified by its CAS number 1806752-97-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This heterocyclic aldehyde features a pyridine core substituted with a methyl group, a nitro group, a trifluoromethoxy group, and an aldehyde functionality at the 5-position. Such a combination of substituents imparts distinct reactivity and makes it a valuable intermediate in the synthesis of biologically active molecules.

The compound's molecular structure, characterized by its electron-withdrawing nitro group and electron-donating trifluoromethoxy group, creates a balance of polarity and reactivity that is highly advantageous for medicinal chemistry applications. The presence of the aldehyde moiety further enhances its utility as a building block for the construction of more complex scaffolds. In recent years, there has been growing interest in exploring the potential of this compound in the development of novel therapeutic agents, particularly in the context of targeting diseases associated with aberrant protein-protein interactions.

One of the most compelling aspects of 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde is its role as a key intermediate in the synthesis of small-molecule inhibitors. Researchers have leveraged its structural features to design molecules that modulate critical biological pathways. For instance, studies have demonstrated its utility in generating inhibitors targeting kinases and other enzymes involved in cancer progression. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular docking studies have revealed that derivatives of 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde can effectively interact with specific protein targets, suggesting their suitability for therapeutic intervention. These computational insights have guided experimental efforts, leading to the identification of lead compounds with promising pharmacological profiles.

The aldehyde functionality at the 5-position of the pyridine ring serves as a versatile handle for further chemical modifications. It can be readily converted into other functional groups such as amides, esters, or thioesters, allowing for the exploration of diverse chemical space. This flexibility has enabled chemists to generate libraries of compounds for high-throughput screening, accelerating the discovery process.

In addition to its applications in drug discovery, 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde has found utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing novel organic semiconductors and liquid crystals. Furthermore, its derivatives have shown promise as intermediates in synthesizing crop protection agents, contributing to sustainable agricultural practices.

The synthesis of 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde presents an interesting challenge due to the need for precise functionalization at multiple positions on the pyridine ring. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale.

The growing body of research on 3-Methyl-2-nitro-6-(trifluoromethoxy)pyridine-5-carboxaldehyde underscores its significance as a versatile building block in chemical biology. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly critical role in developing innovative solutions to complex biomedical challenges. Future studies are likely to explore new derivatives and applications, further solidifying its position as a cornerstone molecule in modern chemical biology.